Cas no 925215-01-6 (2-Fluoro-6-iodo-Benzoic Acid Ethyl Ester)

• Product Name: 2-Fluoro-6-iodo-Benzoic Acid Ethyl Ester
• CAS No: 925215-01-6
• MF: C₉H₈FIO₂
• MW: 294.061498641968
• MDL: MFCD12025053
• CID: 736010
• PubChem ID: 16102924
• Update Time: 2025-06-11

2-Fluoro-6-iodo-Benzoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-fluoro-6-iodo-, ethyl ester
• ethyl 2-fluoro-6-iodobenzoate
• CS-0193082
• E90672
• 2-Fluoro-6-iodo-benzoic acid ethyl ester
• FT-0755727
• starbld0023799
• MFCD12025053
• 2-Fluoro-6-iodobenzoic acid ethyl ester
• 925215-01-6
• SCHEMBL8218257
• DTXSID50582886
• 2-Fluoro-6-iodo-Benzoic Acid Ethyl Ester

• MDL： MFCD12025053
• Inchi： 1S/C9H8FIO2/c1-2-13-9(12)8-6(10)4-3-5-7(8)11/h3-5H,2H2,1H3
• InChI Key： BMTCVMFXZCEZHE-UHFFFAOYSA-N
• SMILES： IC1C=CC=C(C=1C(=O)OCC)F

Computed Properties

• Exact Mass: 293.95531g/mol
• Monoisotopic Mass: 293.95531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-Fluoro-6-iodo-Benzoic Acid Ethyl Ester

Comprehensive Overview of 2-Fluoro-6-iodo-Benzoic Acid Ethyl Ester (CAS No. 925215-01-6): Properties, Applications, and Industry Insights

The chemical compound 2-Fluoro-6-iodo-Benzoic Acid Ethyl Ester (CAS No. 925215-01-6) is a fluorinated and iodinated aromatic ester with significant relevance in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both fluoro and iodo substituents, makes it a versatile intermediate in organic synthesis. Researchers and manufacturers increasingly seek this compound due to its role in developing active pharmaceutical ingredients (APIs) and specialty chemicals. This article delves into its properties, synthetic routes, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

From a structural perspective, 2-Fluoro-6-iodo-Benzoic Acid Ethyl Ester combines a benzoic acid backbone with ethyl esterification, enhancing its solubility and reactivity. The presence of fluorine and iodine atoms introduces electron-withdrawing effects, which are critical in modulating the compound’s bioactivity. Such characteristics align with current industry demands for high-value intermediates in medicinal chemistry, particularly for designing kinase inhibitors or PET (Positron Emission Tomography) tracers. Searches for "halogenated benzoic acid derivatives" and "fluorinated building blocks" have surged, reflecting its growing importance.

Synthetic methodologies for CAS No. 925215-01-6 often involve palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions. Recent advancements in catalytic C-H activation have streamlined its production, reducing reliance on hazardous reagents—a nod to the sustainable chemistry movement. Laboratories prioritizing eco-friendly protocols now explore microwave-assisted synthesis or flow chemistry to optimize yields. These innovations resonate with global searches for "green synthesis of iodinated compounds" and "low-waste chemical manufacturing," highlighting the intersection of efficiency and environmental responsibility.

In pharmaceutical applications, 2-Fluoro-6-iodo-Benzoic Acid Ethyl Ester serves as a precursor for targeted therapeutics, including anticancer and antiviral agents. Its iodine moiety enables radiolabeling for diagnostic imaging, a feature leveraged in precision medicine. Meanwhile, the agrochemical sector exploits its halogenated structure to develop next-generation pesticides with improved selectivity. These trends correlate with rising queries like "halogenated compounds in drug design" and "iodine in agrochemicals," underscoring its multidisciplinary utility.

Market dynamics for CAS No. 925215-01-6 reflect broader shifts toward custom synthesis and high-purity intermediates. Suppliers emphasizing QC-certified batches and scalable production dominate procurement discussions. Additionally, the integration of machine learning in compound optimization has spurred interest in its structure-activity relationships (SAR). As industries prioritize digital transformation, searches for "AI in chemical R&D" and "predictive modeling for esters" further validate its relevance.

In conclusion, 2-Fluoro-6-iodo-Benzoic Acid Ethyl Ester exemplifies the synergy between traditional chemistry and modern technological advancements. Its applications span life sciences and material innovation, driven by evolving regulatory and sustainability standards. By aligning with search trends like "fluorinated ester applications" and "CAS 925215-01-6 suppliers," this overview bridges scientific rigor with industry pragmatism, offering actionable insights for stakeholders.